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Compound of Interest

Compound Name: 3-Chloro-4-fluorotoluene

Cat. No.: B074489 Get Quote

This guide provides essential, immediate safety and logistical information for the handling,

storage, and disposal of 3-Chloro-4-fluorotoluene (CAS No: 1513-25-3). The following

procedural guidance is designed for researchers, scientists, and professionals in drug

development to ensure safe laboratory operations.

Hazard Identification and Physicochemical
Properties
3-Chloro-4-fluorotoluene is a flammable liquid that poses several health risks. It is crucial to

understand its properties and hazards before handling. The compound is known to cause skin,

eye, and respiratory irritation.[1][2][3]

Table 1: Hazard Summary

Hazard Classification GHS Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor[1][2][3]

Skin irritation (Category 2) H315: Causes skin irritation[1][2][3]

Eye irritation (Category 2) H319: Causes serious eye irritation[1][2][3]

| Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation |

H335: May cause respiratory irritation[1][2][3] |
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Table 2: Physicochemical Data

Property Value

Molecular Formula C₇H₆ClF[1][4][5]

Molecular Weight 144.57 g/mol [1][4][5]

Appearance
Colorless to light yellow transparent liquid[4][6]

[7]

Boiling Point 167°C[4][6][7]

Flash Point 45.4°C[4][6][7]

Density 1.358 g/cm³[4][6][7]

Vapor Pressure 2.31 mmHg at 25°C[4]

UN Number 1993[4]

| Transport Hazard Class | 3[4] |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 3-Chloro-4-fluorotoluene.

All PPE should be inspected for integrity before each use.

Table 3: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorotoluene
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.scbt.com/p/3-chloro-4-fluorotoluene-1513-25-3
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorotoluene
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.scbt.com/p/3-chloro-4-fluorotoluene-1513-25-3
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-role-of-3-chloro-4-fluorotoluene-in-modern-chemical-synthesis-od
https://www.nbinno.com/article/other-organic-chemicals/unlocking-potential-3-chloro-4-fluorotoluene-chemical-manufacturing-od
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-role-of-3-chloro-4-fluorotoluene-in-modern-chemical-synthesis-od
https://www.nbinno.com/article/other-organic-chemicals/unlocking-potential-3-chloro-4-fluorotoluene-chemical-manufacturing-od
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-role-of-3-chloro-4-fluorotoluene-in-modern-chemical-synthesis-od
https://www.nbinno.com/article/other-organic-chemicals/unlocking-potential-3-chloro-4-fluorotoluene-chemical-manufacturing-od
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-role-of-3-chloro-4-fluorotoluene-in-modern-chemical-synthesis-od
https://www.nbinno.com/article/other-organic-chemicals/unlocking-potential-3-chloro-4-fluorotoluene-chemical-manufacturing-od
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.benchchem.com/product/b074489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye & Face Protection

Chemical safety goggles
meeting EN166 (EU) or
OSHA 29 CFR 1910.133
(US) standards.[8] A full-
face shield is
recommended if there is a
significant splash risk.

Protects against splashes
and vapors that can cause
serious eye irritation.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use and

dispose of them in accordance

with laboratory practices.

Prevents skin contact, as the

chemical causes skin irritation.

[1][3]

Body Protection

Standard laboratory coat. For

larger quantities or increased

splash risk, a chemical-

resistant apron and sleeves

are recommended.

Protects skin from accidental

contact and contamination of

personal clothing.[3][9]

| Respiratory Protection | Not required under normal laboratory conditions with adequate

ventilation (e.g., in a certified chemical fume hood).[3][8] For spills or emergencies, a self-

contained breathing apparatus (SCBA) is necessary.[8] | Protects against inhalation of vapors,

which can cause respiratory tract irritation.[1][3] |

Operational Plan: Safe Handling Protocol
Adherence to a strict operational workflow is critical for safety. All handling of 3-Chloro-4-
fluorotoluene should occur within a certified chemical fume hood.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling Phase

Start: Procedure Planning

Verify Fume Hood is Operational

Assemble All Necessary Equipment
(Glassware, Absorbents, Waste Container)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Transfer Chemical from Main Container

Weigh or Dispense Required Amount

Add to Reaction Vessel

Decontaminate Work Surface

Decontaminate Glassware & Equipment

Securely Seal & Label Waste

Remove PPE Correctly

Wash Hands Thoroughly

end_proc

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloro-4-fluorotoluene.
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Step-by-Step Methodology:

Preparation:

Ensure a certified chemical fume hood is functioning correctly.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment, including glassware, non-sparking tools, and a

designated hazardous waste container, inside the fume hood.[3][8]

Don the required PPE as specified in Table 3.

Handling:

Ground and bond containers when transferring the material to prevent static discharge.[8]

Carefully perform all transfers, such as weighing or adding to a reaction, within the fume

hood to contain any vapors.

Keep the primary container tightly closed when not in use.[3][4][6]

Post-Handling:

Wipe down the work surface and any contaminated equipment with an appropriate

solvent.

Collect all contaminated materials (e.g., bench paper, gloves) in the designated hazardous

waste container.

Remove PPE, avoiding self-contamination, and wash hands thoroughly with soap and

water.

Logistical Plan: Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][6]
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The storage location should be a designated flammables area, away from heat, sparks, open

flames, and other sources of ignition.[3][6]

Avoid storage with incompatible materials such as strong oxidizing agents.[10]

Spill and Emergency Procedures:

In the event of a spill or exposure, follow these immediate procedures.

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek
immediate medical attention.[8][11]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap. Seek

medical attention if irritation develops or

persists.[8][11]

Inhalation

Move the victim to fresh air. If breathing is

difficult or they feel unwell, call a poison center

or doctor.[8][11]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[8][11] |

Spill Response Protocol (Minor Spill within Fume Hood):

Alert personnel in the immediate area.

Ensure all ignition sources are removed.[3][8]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite, or chemical absorbent pads).[3][8]
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Using non-sparking tools, carefully collect the absorbed material and place it into a sealed,

labeled hazardous waste container.[3][8]

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials for disposal as hazardous waste.

Waste Disposal Plan: All waste containing 3-Chloro-4-fluorotoluene must be treated as

hazardous waste and disposed of in accordance with all local, regional, and national

regulations.[8][12]

Collection: Collect all chemical waste, including contaminated disposables like gloves and

bench paper, in a dedicated, compatible, and clearly labeled hazardous waste container.[12]

Do not mix with other waste streams.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-Chloro-4-fluorotoluene".

Storage: Keep the waste container sealed and store it in a designated, secure area away

from general laboratory traffic.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company.[8][13] Handle uncleaned empty containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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